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Compound of Interest

1-(2,2-dibromoethenyl)-4-
Compound Name:
methoxybenzene

Cat. No.: B1353493

Comprehensive Safety and Handling Guide: 1-(2,2-
dibromoethenyl)-4-methoxybenzene

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling 1-(2,2-dibromoethenyl)-4-methoxybenzene (CAS No. 60512-57-4) in a laboratory
setting. The information is compiled to ensure the safety of researchers, scientists, and drug
development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for 1-(2,2-dibromoethenyl)-4-
methoxybenzene was found. The following guidance is based on the known hazards of
structurally similar chemicals and general laboratory safety best practices. Always perform a
risk assessment and consult your institution's Environmental Health & Safety (EH&S)
department before handling this chemical.

Chemical and Physical Properties
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Property Value
IUPAC Name 1-(2,2-dibromoethenyl)-4-methoxybenzene[1]
1-(2,2-dibromovinyl)-4-methoxybenzene,
Synonyms i
Benzene, 1-(2,2-dibromoethenyl)-4-methoxy-[1]
CAS Number 60512-57-4[1]
Molecular Formula CoHsBr20[1]
Molecular Weight 291.97 g/mol [1]
Store in a refrigerator (2 to 8 °C), sealed in a
Storage

dry, dark space[2]

Hazard Identification and Personal Protective
Equipment (PPE)

Based on analogous compounds such as bromo- and methoxy-substituted benzenes, this
chemical should be handled as a hazardous substance. The primary hazards are expected to
be acute oral toxicity, skin irritation, and potential eye damage.[3]

Personal Protective Equipment (PPE) Requirements

Proper PPE is mandatory to prevent exposure. The following table summarizes the
recommended equipment.
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Protection Type

Recommended Equipment

Specifications & Best
Practices

Eye & Face Protection

Safety Goggles with Side
Shields or Full Face Shield[3]

[4]

Must conform to EN 166 (EU)
or NIOSH (US) standards. A
face shield is recommended
when handling larger
gquantities or when there is a

significant splash risk.[3][5]

Skin & Body Protection

Chemical-Resistant Laboratory

Coat & Apron

Wear a fully buttoned lab coat.
A chemical-resistant apron
provides an additional layer of

protection.[5]

Hand Protection

Chemical-Impermeable Gloves

(e.g., Viton/butyl, laminate film)
[6]

Inspect gloves for damage
before each use.[3][6] Use
proper glove removal
technique to avoid skin
contact.[6] Wash hands
thoroughly after handling.[3]

Respiratory Protection

NIOSH-Approved Respirator (if

required)

Use is required if work is not
performed in a certified
chemical fume hood or if
aerosol/dust generation is
likely.[5][6] A full-face respirator
may be appropriate depending

on the risk assessment.[6]

Footwear

Closed-Toed, Chemical-

Resistant Shoes

Leather or canvas shoes are
not suitable as they can

absorb chemicals.[7]

Operational and Handling Protocols

Adherence to a strict experimental protocol is crucial for safety.

General Handling Protocol
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o Designated Area: Conduct all work with 1-(2,2-dibromoethenyl)-4-methoxybenzene in a
designated area, such as a certified chemical fume hood, to minimize exposure.[5][6]

» Pre-Use Inspection: Visually inspect the chemical container for any signs of degradation or
contamination.

» Weighing and Transfer:

o Handle the substance as a solid or liquid in a well-ventilated area, preferably within a fume
hood.[6]

o Use spark-proof tools for transfers to avoid ignition sources.[3]

o Keep containers tightly closed when not in use to prevent leakage or contamination.[6]
o Reaction Setup:

o Ensure all glassware is free of defects.

o Set up reactions in a secondary container to contain potential spills.
e Post-Handling:

o Decontaminate all equipment and the work area thoroughly after use.

o Wash hands and any exposed skin immediately after finishing work and removing gloves.

[6]

o Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[3]

First Aid Measures

Immediate medical attention is critical in case of exposure.
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Exposure Route First Aid Procedure

Rinse mouth with water.[3] Do NOT induce
If Swallowed vomiting.[6] Call a POISON CENTER or doctor

immediately for medical help.[3]

Take off all contaminated clothing immediately.
) Wash the affected area with plenty of soap and
If on Skin S )
water.[3] If skin irritation occurs, seek medical

advice.

Move the person to fresh air.[3][6] If breathing is
difficult, provide oxygen. If the person is not

If Inhaled . . i o
breathing, give artificial respiration and seek

immediate medical attention.[3][8]

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids.[8] Remove
If in Eyes contact lenses if present and easy to do.

Continue rinsing and consult a physician

immediately.[6]

Spill Management and Disposal Plan
Accidental Spill Response

Evacuate: Evacuate non-essential personnel from the spill area.[3]
Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so.[3] Do not let the chemical
enter drains.[3]

Absorb: For liquid spills, use an inert, liquid-absorbent material (e.g., sand, Chemizorb®).

Collect: Carefully collect the absorbed material and contaminated soil into a suitable, closed
container labeled for hazardous waste disposal.[3]

Decontaminate: Clean the spill area thoroughly.
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Waste Disposal Plan

o Chemical Waste: Dispose of 1-(2,2-dibromoethenyl)-4-methoxybenzene and any
contaminated materials as hazardous waste.

o Containers: Do not reuse empty containers. Handle uncleaned containers as you would the
product itself.

e Regulations: All disposal must be in accordance with applicable federal, state, and local
environmental regulations.[3] Consult with your institution's EH&S department for specific
guidance.

Chemical Handling Workflow

The following diagram illustrates the logical workflow for safely handling 1-(2,2-
dibromoethenyl)-4-methoxybenzene in a laboratory setting.
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Safe Handling Workflow for 1-(2,2-dibromoethenyl)-4-methoxybenzene

1. Preparation & Assessment

Review SDS & SOP

Y

Conduct Risk Assessment

Y

Verify Fume Hood Certification

2. Personal Prsrtective Equipment

Select & Inspect PPE:
- Goggles/Face Shield
- Lab Coat

- Chemical-Resistant Gloves
- Closed-Toe Shoes

3. Chemical Ha¢d|ing (in Fume Hood)

Prepare Designated Work Area

Y

Weigh & Transfer Chemical

Y

Perform Experimental Procedure

Y

Secure & Store Chemical

4. Decontamini 'tion & Disposal

Decontaminate Glassware & Surfaces

Segregate Hazardous Waste

(Solid & Liquid)

Properly Label Waste Containers

Y

Remove & Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

A flowchart detailing the key stages of chemical handling, from preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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